3-Amino-1-methylcyclopentane-1-carboxylic acid hydrochloride

• IUPAC Name: 3-amino-1-methylcyclopentane-1-carboxylic acid;hydrochloride
• InChI: InChI=1S/C7H13NO2.ClH/c1-7(6(9)10)3-2-5(8)4-7;/h5H,2-4,8H2,1H3,(H,9,10);1H
• InChI Key: OINZZEYBRXBLKH-UHFFFAOYSA-N
• Canonical SMILES: CC1(CCC(C1)N)C(=O)O.Cl
• Molecular Formula: C7H14ClNO2
• Molecular Weight: 179.64 g/mol
• CAS RN: 2109088-29-9

Description

3-Amino-1-methylcyclopentane-1-carboxylic acid hydrochloride is a chemical compound with the CAS Number: 2109088-29-9. It has a molecular weight of 179.65. The IUPAC name for this compound is 3-amino-1-methylcyclopentane-1-carboxylic acid hydrochloride.

Molecular Structure Analysis

The InChI code for this compound is 1S/C7H13NO2.ClH/c1-7(6(9)10)3-2-5(8)4-7;/h5H,2-4,8H2,1H3,(H,9,10);1H. This code provides a specific representation of the molecule’s structure.

Physical And Chemical Properties Analysis

The compound has a molecular weight of 179.65. More detailed physical and chemical properties are not available in the retrieved data.

Scientific Research Applications

Antibiotics and Antitumor Properties

3-Amino-1-methylcyclopentane-1-carboxylic acid hydrochloride, also known as cycloleucine, has been studied for its potential in antibiotics and antitumor treatments. For instance, a derivative of this compound, 5-(dimethylaminomethyl)cyclopentanone-3-carboxylic acid hydrochloride, was synthesized and found to possess significant antitumor and antibacterial activities (Umezawa & Kinoshita, 1957).

RNA Methylation Inhibition

Cycloleucine has been identified as a potent inhibitor of RNA methylation in chicken embryo fibroblasts infected with B77 sarcoma virus, impacting internal N-6-methyladenosine and 5'-terminal cap 2'-O-ribose methylations of poly(A)+ RNA (Dimock & Stoltzfus, 1979).

Peptide Structural Studies

Research on the structural versatility of peptides from Cα,α-dialkylated glycines included studies of homopeptides from 1-aminocyclopentane-1-carboxylic acid. The conformational preferences of these homopeptides in solution were assessed, providing insights into peptide structures (Crisma et al., 1988).

Molecular Structure and Conformation

Quantum mechanical calculations have been used to determine the conformational preferences of N-acetyl-N'-methylamide derivatives of 1-aminocyclopentane-1-carboxylic acid. The study revealed how the backbone flexibility of this amino acid is influenced by the cyclic nature of its side chain (Alemán et al., 2006).

Metabotropic Glutamate Receptor Agonists

1-Aminocyclopentane-1,3-dicarboxylic acid, a derivative of 3-Amino-1-methylcyclopentane-1-carboxylic acid hydrochloride, is a known selective agonist for metabotropic glutamate receptors. Its synthesis and biological significance have been extensively studied (Ma, Ma, & Dai, 1997).

Neurophysiological Studies

The compound has been applied in neurophysiological studies, such as its effects on cultured cerebellar Purkinje neurons. It was found to produce calcium mobilization and an inward current in these cells (Linden, Smeyne, & Connor, 1994).

Synthesis of Arylcyclopentane-1-carboxylic Acids

Research on the synthesis of 1-Arylcyclopentane-1-carboxylic acids and their aminoester derivatives reveals insights into their potential sympatholytic and adrenolytic activities (Aghekyan et al., 2019).

Safety and Hazards

The compound is classified as having potential hazards including skin irritation (H315), serious eye irritation (H319), and may cause respiratory irritation (H335). Safety measures include using only outdoors or in a well-ventilated area, avoiding breathing dust/fumes, wearing protective gloves, clothing, and eye/face protection, and washing all exposed external body areas thoroughly after handling.